Cas no 2138309-16-5 (3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride)

• Product Name: 3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride
• CAS No: 2138309-16-5
• MF: C₈H₄F₄N₂O₅S
• MW: 316.186374664307
• CID: 6585476
• PubChem ID: 165460542
• Update Time: 2025-10-30

3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride
• EN300-727623
• 2138309-16-5
• 3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride

• Inchi： 1S/C8H4F4N2O5S/c9-8(10,11)7(15)13-5-2-1-4(20(12,18)19)3-6(5)14(16)17/h1-3H,(H,13,15)
• InChI Key： DIDBCUNHDZFICR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])NC(C(F)(F)F)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 315.97770505g/mol
• Monoisotopic Mass: 315.97770505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 117Ų

Additional information on 3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride

Recent Advances in the Application of 3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride (CAS: 2138309-16-5) in Chemical Biology and Drug Discovery

The compound 3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride (CAS: 2138309-16-5) has recently emerged as a critical reagent in chemical biology and medicinal chemistry due to its unique reactivity and potential applications in drug discovery. This sulfonyl fluoride derivative is particularly notable for its ability to act as a covalent inhibitor, targeting active-site nucleophiles in enzymes, which has spurred significant interest in its use for probing biological pathways and developing therapeutic agents.

Recent studies have highlighted the role of 3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride in activity-based protein profiling (ABPP). ABPP is a powerful technique for identifying and characterizing enzyme activities in complex biological systems. The compound's sulfonyl fluoride moiety selectively reacts with serine hydrolases and other nucleophilic enzymes, enabling researchers to map enzyme activities in vivo and in vitro. This property has been leveraged in several high-profile studies to uncover novel drug targets and elucidate mechanisms of disease.

In the context of drug discovery, 3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride has been employed as a warhead in the design of covalent inhibitors. Covalent inhibitors offer several advantages, including prolonged target engagement and the potential to target undruggable sites. Recent work has demonstrated the utility of this compound in developing inhibitors for proteases, kinases, and other enzymes implicated in cancer, infectious diseases, and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this sulfonyl fluoride derivative to develop potent and selective inhibitors of a key viral protease.

The chemical stability and reactivity of 3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride have also been subjects of recent investigation. Advanced spectroscopic and computational studies have provided insights into its reaction mechanisms, aiding in the rational design of more effective derivatives. Furthermore, its compatibility with bioorthogonal chemistry has expanded its applications in live-cell imaging and target identification, as highlighted in a recent Nature Chemical Biology publication.

Despite its promise, challenges remain in the broader adoption of 3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride. Issues such as off-target reactivity and the need for improved selectivity are active areas of research. However, ongoing efforts to optimize its properties and explore new applications suggest that this compound will continue to play a pivotal role in chemical biology and drug discovery. Future directions may include the development of bifunctional reagents and the integration of this sulfonyl fluoride with emerging technologies such as CRISPR-based screening and proteomics.

In conclusion, 3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride (CAS: 2138309-16-5) represents a versatile and valuable tool in modern chemical biology and medicinal chemistry. Its unique reactivity profile and applications in ABPP, covalent inhibitor design, and target identification underscore its importance in advancing both fundamental research and therapeutic development. Continued innovation in its use and optimization will likely yield further breakthroughs in the coming years.